Cas no 2229428-36-6 ((5-chloro-2,3-dimethoxyphenyl)methanethiol)

• Product Name: (5-chloro-2,3-dimethoxyphenyl)methanethiol
• CAS No: 2229428-36-6
• MF: C₉H₁₁ClO₂S
• MW: 218.700440645218
• CID: 6244954
• PubChem ID: 165663158
• Update Time: 2025-05-23

(5-chloro-2,3-dimethoxyphenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (5-chloro-2,3-dimethoxyphenyl)methanethiol
• 2229428-36-6
• EN300-1976978

• Inchi： 1S/C9H11ClO2S/c1-11-8-4-7(10)3-6(5-13)9(8)12-2/h3-4,13H,5H2,1-2H3
• InChI Key： ZEAJSHWGYVDEOC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(CS)C=1)OC)OC

Computed Properties

• Exact Mass: 218.0168285g/mol
• Monoisotopic Mass: 218.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 19.5Ų

Additional information on (5-chloro-2,3-dimethoxyphenyl)methanethiol

Introduction to (5-chloro-2,3-dimethoxyphenyl)methanethiol (CAS No: 2229428-36-6)

(5-chloro-2,3-dimethoxyphenyl)methanethiol) is a specialized organic compound characterized by its unique structural and chemical properties. With the CAS number 2229428-36-6, this molecule has garnered significant attention in the field of chemical and pharmaceutical research due to its potential applications in various biochemical pathways and synthetic processes.

The compound belongs to the class of phenyl derivatives, which are widely studied for their pharmacological activities. The presence of both chloro and methoxy substituents on the aromatic ring enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules. Specifically, the methanethiol moiety introduces a thiol group, which is known for its ability to participate in redox reactions and form disulfide bonds, crucial for protein structure and function.

In recent years, research has highlighted the importance of phenyl derivatives in drug discovery. Studies have demonstrated that compounds with similar structural motifs exhibit promising biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. The (5-chloro-2,3-dimethoxyphenyl)methanethiol molecule, with its distinct functional groups, is being explored for its potential role in modulating these pathways.

One of the most intriguing aspects of this compound is its ability to serve as a precursor in the synthesis of more complex pharmacophores. The chloro and methoxy groups provide sites for further functionalization, allowing chemists to tailor the molecule for specific biological targets. This flexibility makes it particularly useful in medicinal chemistry endeavors aimed at developing novel therapeutic agents.

Recent advancements in computational chemistry have also facilitated a deeper understanding of the interactions between (5-chloro-2,3-dimethoxyphenyl)methanethiol and biological targets. Molecular docking studies have shown that this compound can interact with various enzymes and receptors, suggesting its potential as an inhibitor or modulator in drug design. These findings are particularly exciting as they provide a rational basis for further experimental validation.

The synthesis of (5-chloro-2,3-dimethoxyphenyl)methanethiol involves multi-step organic reactions that require precise control over reaction conditions. The chlorination and methylation steps are critical in establishing the desired substitution pattern on the aromatic ring. Additionally, the introduction of the thiol group must be carefully managed to avoid unwanted side reactions. Despite these challenges, recent improvements in synthetic methodologies have made it more feasible to produce this compound in high yields and purity.

In conclusion, (5-chloro-2,3-dimethoxyphenyl)methanethiol (CAS No: 2229428-36-6) represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive molecule for drug development. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a significant role in the advancement of medicinal chemistry.